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Introduction

Luprostiol, a synthetic analogue of prostaglandin F2a (PGF2a), is a potent luteolytic agent
utilized in equine reproduction to synchronize oestrus. Its primary mechanism of action is the
induction of luteolysis, the regression of the corpus luteum (CL), which results in a rapid decline
in progesterone levels. This hormonal shift allows for the initiation of a new follicular phase,
leading to oestrus and subsequent ovulation. Effective oestrus synchronization is pivotal for the
successful implementation of assisted reproductive technologies (ART) such as artificial
insemination (Al) and embryo transfer. These application notes provide detailed experimental
protocols for the use of Luprostiol in mares, summarize key quantitative data from relevant
studies, and illustrate the associated physiological pathways.

Data Presentation

The following tables summarize the efficacy of Luprostiol in oestrus synchronization protocols
as derived from peer-reviewed studies.

Table 1: Comparison of Luprostiol and d-cloprostenol in combination with hCG for Oestrus

Synchronization in Mares[1]
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. d-cloprostenol Spontaneous
Luprostiol (LUP)
Parameter (CLO) Group Oestrus (CON)
Group (n=cycles)
(n=cycles) Group (n=cycles)
3.75 mg Luprostiol, 30 pg d-cloprostenol,
Dosage ) 9P ] Ha P N/A
i.m. i.m.

Interval from Induction
of Luteolysis to hCG 44+0.3 51+0.3 N/A

Injection (days)

Interval from Induction
of Luteolysis to 6.5+0.4 7.2+04 N/A
Ovulation (days)

Interval from hCG
Injection to Ovulation 2.2+0.2* 28+0.2 25+0.1

(days)

Ovulation within 48h Higher than CLO and
of hCG Injection (%) CON

Not significantly Not significantly Not significantly
Pregnancy Rate ) , .
different different different

*Indicates a statistically significant difference (p<0.01) compared to CLO and CON groups.
Data from Kuhl et al., 2017.

Table 2: Efficacy of Luprostiol in Inducing Luteolysis in Mares[2]
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Luprostiol (LUP) d-cloprostenol Saline (CON)
Parameter
Group (CLO) Group Group
3.75 mg Luprostiol, 22.5 pg d-
Dosage ) 9P HO ) 0.5 ml Saline, i.m.
i.m. cloprostenol, i.m.
Treatment Day post-
) Day 8 Day 8 Day 8
ovulation
Progesterone Decline o o o )
) Within 2 days Within 2 days No significant decline
to Baseline
Treatment to
Ovulation Interval 9404 94+13 16.1£0.8

(days)

*Indicates a statistically significant shorter interval (p<0.001) compared to the CON group. Data
from Kuhl et al., 2016.

Experimental Protocols
Protocol 1: Single-Dose Luprostiol for Oestrus
Synchronization

This protocol is suitable for mares with a confirmed mature corpus luteum (i.e., between 5 and
14 days post-ovulation).

Materials:

Luprostiol solution for injection

Sterile syringes and needles

Ultrasonography equipment with a linear rectal probe

Human Chorionic Gonadotropin (hCG) for injection

Teasing stallion
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Procedure:

« Initial Veterinary Examination: Conduct a thorough reproductive examination of the mare,
including transrectal ultrasonography of the ovaries and uterus. Confirm the presence of a
mature corpus luteum. The mare should be in the diestrus phase of her cycle.[3]

o Administration of Luprostiol: Administer a single intramuscular (i.m.) injection of 3.75 mg of
Luprostiol.[1][2]

e Oestrus Detection: Beginning 24 hours post-injection, monitor the mare daily for behavioural
signs of oestrus (e.g., receptivity to a stallion). Oestrus is typically observed within 2 to 4
days post-injection.

 Follicular Monitoring: Once signs of oestrus are detected, perform daily or every-other-day
transrectal ultrasonography to monitor follicular growth.

 Induction of Ovulation: When a dominant follicle reaches a pre-ovulatory size (typically =35
mm in diameter) and uterine oedema is present, administer an intravenous (i.v.) injection of
1500-3000 IU of hCG to induce ovulation.

¢ |nsemination: Artificial insemination should be timed to occur within 24 to 48 hours after hCG
administration, as ovulation is expected within this timeframe.

o Confirmation of Ovulation: Perform ultrasonography 24 and 48 hours post-insemination to
confirm ovulation has occurred.

Protocol 2: Two-Dose Luprostiol Protocol for Group
Synchronization

This protocol is designed for synchronizing a group of mares without prior knowledge of their
cycle stage.

Materials:
e Luprostiol solution for injection

o Sterile syringes and needles
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» Ultrasonography equipment with a linear rectal probe
e Human Chorionic Gonadotropin (hCG) for injection

o Teasing stallion

Procedure:

 First Luprostiol Administration: Administer an initial i.m. injection of 3.75 mg of Luprostiol to
all mares in the group.

e Second Luprostiol Administration: Fourteen days after the first injection, administer a
second i.m. injection of 3.75 mg of Luprostiol to all mares. This two-dose regimen ensures
that all mares will have a responsive corpus luteum at the time of the second injection.
Approximately 90% of mares are expected to show signs of oestrus following the second
injection.

¢ QOestrus Detection and Monitoring: Begin daily oestrus detection 24 hours after the second
Luprostiol injection.

 Follicular Monitoring: Initiate transrectal ultrasonography to monitor follicular development
once mares begin to show signs of oestrus.

 Induction of Ovulation: When a dominant follicle reaches a pre-ovulatory size (=35 mm) with
associated uterine oedema, administer 1500-3000 IU of hCG i.v.

¢ Insemination: Perform artificial insemination 24 to 48 hours following hCG administration.

o Confirmation of Ovulation: Confirm ovulation via ultrasonography 24 and 48 hours post-
insemination.

Mandatory Visualizations
Signaling Pathway of Luprostiol-Induced Luteolysis
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Oestrus Synchronization Protocol

Start: Select Mare(s)

Veterinary Examination
(Ultrasound)

Mature Corpus Luteum?

/ Unknown

Two-Dose Protocol:

Administer Single Dose 1st Dose Luprostiol

Luprostiol (3.75 mg, i.m.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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